Cas no 13457-18-6 (Pyrazophos)

• Product Name: Pyrazophos
• CAS No: 13457-18-6
• MF: C₁₄H₂₀N₃O₅PS
• MW: 373.364462852478
• CID: 141746
• PubChem ID: 329756863
• Update Time: 2025-04-19

Pyrazophos Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 2-[(diethoxyphosphinothioyl)oxy]-5-methyl-, ethyl ester
• Pyrazophos
• Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 2-[(diethoxyphosphinothioyl)oxy]-5-methyl-, ethyl ...
• PYRAZOPHOS PESTANAL ANALYTICAL STANDARD
• Pyrazophos Solution
• ethyl 2-[(diethoxyphosphinothioyl)oxy]-5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• ethyl 2-[(diethoxyphosphorothioyl)oxy]-5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• ethyl 2-diethoxyphosphinothioyloxy-5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• O-6-ethoxycarbonyl-5-methylpyrazolo[1,5-a]pyrimidin-2-yl O,O-diethyl phosphorothioate
• Diethyl 6-carbethoxy-5-methylpyrazolo[1,5-a]pyrimidin-2-yl phosphorothioate
• HOE 2873
• Hoechst 2873
• Missile
• NSC 232671
• AFUGAN
• Curamil
• Siganex
• AFUGAN(R)
• carbonyl-
• PYRAZOFOS
• hoe2873
• SCHEMBL22029
• Tox21_301359
• Pyrazolo[1, 2-hydroxy-5-methyl-, ethyl ester, O-ester with O,O-diethyl phosphorothioate
• EINECS 236-656-1
• CHEBI:81942
• Phosphorothioic acid, O,O-diethyl ester, O-ester with (6-ethoxycarbonyl-5-methyl)pyrazolo(1,5-a)pyrimidin-2-ol
• BEG0A8I17D
• 2-(O,O-Diethyl-thionophosphoryl)-5-methyl-6-carbethoxy-pyrazolo-(1,5a)pyrimidine
• HOE-2873
• Ethyl 2-diethoxythiophosphoryloxy-5-methylpyrazolo(1,5-a)pyrimidine-6-carboxylate
• AKOS040744525
• Ethyl 2-hydroxy-5-methylpyrazolo(1,O-diethylphosphorothioate
• Phosphorothioic acid,O-diethyl ester O-ester with (6-ethoxycarbonyl-5-methyl)pyrazolo(1,5-pyrimidin-2-ol)
• O-6-Ethoxycarbonyl-5-methylpyrazolo(1,5-a)pyrimidin-2-yl O,O-diethyl phosphorothioate
• WLN: T56 ANN FNJ COPS&O2&O2 G1 HVO2
• PYRAZOPHOS [ISO]
• O,O-Diethyl O-(5-methyl-6-(ethoxycarbonyl)-pyrazolo-(1,5-a)-pyrimid-2-yl)-thionophosphate [ISO:BSI]
• MLS000028239
• J-006562
• ETHYL 2-DIETHOXYPHOSPHINOTHIOYLOXY-5-METHYLPYRAZOLO(1,5-A)PYRIMIDINE-6-CARBOXYLATE
• O,O-Diethyl-O-(5-methyl-6-ethoxy-carbonyl-pyrazolo(1.5-a)pyrimid-2-yl)-thionophosphate
• NSC-232671
• Pyrazolo[1, 2-(O,O-diethyl thionophosphoryl)-5-methyl-6-ethoxycarbonyl-
• DTXSID7042352
• Pyrazophos [BSI:ISO]
• SR-01000321319
• Pyrazolo[1, 2-[(diethoxyphosphinothioyl)oxy]-5-methyl-, ethyl ester
• 2-(Diethoxy-thiophosphoryloxy)-5-methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
• 13457-18-6
• CAS-13457-18-6
• 2-(O,5a]pyrimidine
• 2-(O,O-Diethylthionophosphoryl)-5-methyl-6-carbethoxy-pyrazolo-(1,5a)pyrimidine
• SMR000009834
• Pyrazolo(1,5a)pyrimidine, 2-(O,O-diethyl thionophosphoryl)-5-methyl-6-ethoxycarbonyl-
• Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-[(diethoxyphosphinothioyl)oxy]-5-methyl-, ethyl ester
• Pyrazophos 10 microg/mL in Isooctane
• Ethyl 2-((diethoxyphosphinothioyl)oxy)-5-methylpyrazolo(1,5-a)pyrimidine-6-carboxylate
• Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 2-hydroxy-5-methyl-, ethyl ester, O-ester with O,O-diethyl phosphorothioate
• PYRAZOPHOS [MI]
• 2-(O,O-Diethyl-thionophosphoryl)-5-methyl-6-carbethoxy-pyrazolo-(1,5-a)pyrimidine
• ethyl 2-[(diethoxy phosphinothioyl)oxy]-5-methyl pyrazolo[1,5-a]pyrimidine-6-carboxylate
• CHEMBL1537719
• Pyrazolo-(1,5a)pyrimidine, 2-(O,O-diethyl-thionophosphoryl)-5-methyl-6-ethoxycarbonyl-
• Pyrazolo(1,5-a)pyrimidine-6-carboxylic acid, 2-hydroxy-5-methyl-, ethyl ester, O-ester with O,O-diethyl phosphorothioate
• UNII-BEG0A8I17D
• HMS2273B24
• EPA Pesticide Chemical Code 447500
• NCGC00255857-01
• Pyrazophos, PESTANAL(R), analytical standard
• Pyrazophos, analytical standard
• SR-01000321319-1
• Ethyl 2-hydroxy-5-methylpyrazolo(1,5-a)pyrimidine-6-carboxylate O-ester of O,O-diethylphosphorothioic acid
• NSC232671
• JOOMJVFZQRQWKR-UHFFFAOYSA-N
• HOE 02873
• BRN 0577209
• O,O-Diethyl O-(5-methyl-6-(ethoxycarbonyl)-pyrazolo-(1,5-a)-pyrimid-2-yl)-thionophosphate
• Ethyl 2-[(diethoxyphosphorothioyl)oxy]-5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate #
• Q302171
• 2-(O,O-Diethyl thionophosphoryl)-5-methyl-6-carbethoxy-pyrazolo(1,5a)pyrimidin
• C18761
• Pyrazolo(1,5-a)pyrimidine-6-carboxylic acid, 2-((diethoxyphosphinothioyl)oxy)-5-methyl-, ethyl ester
• Caswell No. 714D
• DTXCID5022352
• NS00010879
• CS-0078915
• Pyrazolo(1,5-a)pyrimidine-6-carboxylic acid, 2-hydroxy-5-methyl-, ethyl ester, O-ester with O,O-diethyl phosphorothioate (8CI)
• HY-120729
• Pyrazolo(1,5-a)pyrimidine-6-carboxylic acid, 2-((diethoxyphosphinothioyl)oxy)-5-methyl-, ethyl ester (9CI)
• ethyl 2-((diethoxyphosphorothioyl)oxy)-5-methylpyrazolo(1,5-a)pyrimidine-6-carboxylate

• MDL： MFCD00055494
• Inchi： 1S/C14H20N3O5PS/c1-5-19-14(18)11-9-17-12(15-10(11)4)8-13(16-17)22-23(24,20-6-2)21-7-3/h8-9H,5-7H2,1-4H3
• InChI Key： JOOMJVFZQRQWKR-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OCC)OC1C=C2N=C(C)C(C(=O)OCC)=CN2N=1

Computed Properties

• Exact Mass: 373.08600
• Monoisotopic Mass: 373.08612892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 51 ºC
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 126.08000
• LogP: 3.54130
• Solubility: Slightly soluble in water, soluble in organic solvents
• Merck: 13,8052

Pyrazophos Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H332-H410
• Warning Statement： P273-P301+P310-P501
• Hazardous Material transportation number：UN 2783
• WGK Germany：3
• Hazard Category Code： 20/22-50/53
• Safety Instruction： 36/37-46-60-61
• RTECS：TF2035000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in rats, marmots, rabbits (mg/kg): 140, 184, 435 orally (Smit)
• Storage Condition：2-8°C
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/22; R50/53
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates